Cas no 929023-90-5 (Diphosphoric acid, P-[[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)tetrahydro-4-hydroxy-3-(phosphonooxy)-2-furanyl]methyl] P′-[(3R)-4-[[3-[[5-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]pentyl]amino]-3-oxopropyl]amino]-3-hydroxy-2,2-dimethyl-4-oxobutyl] ester )

Diphosphoric acid, P-[[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)tetrahydro-4-hydroxy-3-(phosphonooxy)-2-furanyl]methyl] P′-[(3R)-4-[[3-[[5-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]pentyl]amino]-3-oxopropyl]amino]-3-hydroxy-2,2-dimethyl-4-oxobutyl] ester structure

929023-90-5 structure

Product Name:Diphosphoric acid, P-[[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)tetrahydro-4-hydroxy-3-(phosphonooxy)-2-furanyl]methyl] P′-[(3R)-4-[[3-[[5-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]pentyl]amino]-3-oxopropyl]amino]-3-hydroxy-2,2-dimethyl-4-oxobutyl] ester

CAS No:929023-90-5

MF:C₃₄H₅₇N₁₀O₁₈P₃S

MW:1018.85886931419

CID:5690009

Update Time:2023-10-24

Diphosphoric acid, P-[[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)tetrahydro-4-hydroxy-3-(phosphonooxy)-2-furanyl]methyl] P′-[(3R)-4-[[3-[[5-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]pentyl]amino]-3-oxopropyl]amino]-3-hydroxy-2,2-dimethyl-4-oxobutyl] ester Chemical and Physical Properties

Names and Identifiers

- P-[[(2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)tetrahydro-4-hydroxy-3-(phosphonooxy)-2-furanyl]methyl] P′-[(3R)-4-[[3-[[5-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]pentyl]amino]-3-oxopropyl]amino]-3-hydroxy-2,2-dimethyl-4-oxobutyl] dihydrogen (diphosphate) (ACI)
- Diphosphoric acid, P-[[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)tetrahydro-4-hydroxy-3-(phosphonooxy)-2-furanyl]methyl] P′-[(3R)-4-[[3-[[5-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]pentyl]amino]-3-oxopropyl]amino]-3-hydroxy-2,2-dimethyl-4-oxobutyl] ester
- Inchi： 1S/C34H57N10O18P3S/c1-34(2,28(48)31(49)38-13-10-23(46)37-12-7-3-6-11-36-22(45)9-5-4-8-21-24-19(15-66-21)42-33(50)43-24)16-59-65(56,57)62-64(54,55)58-14-20-27(61-63(51,52)53)26(47)32(60-20)44-18-41-25-29(35)39-17-40-30(25)44/h17-21,24,26-28,32,47-48H,3-16H2,1-2H3,(H,36,45)(H,37,46)(H,38,49)(H,54,55)(H,56,57)(H2,35,39,40)(H2,42,43,50)(H2,51,52,53)/t19-,20+,21-,24-,26+,27+,28-,32+/m0/s1
- InChI Key： SXCRPUDPRKULAI-FTXSCTMZSA-N
- SMILES： O[C@@H]1[C@H](OP(O)(O)=O)[C@@H](COP(O)(=O)OP(O)(=O)OCC(C)(C)[C@@H](O)C(=O)NCCC(=O)NCCCCCNC(=O)CCCC[C@@H]2SC[C@@H]3NC(N[C@H]23)=O)O[C@H]1N1C=NC2C(=NC=NC1=2)N

Diphosphoric acid, P-[[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)tetrahydro-4-hydroxy-3-(phosphonooxy)-2-furanyl]methyl] P′-[(3R)-4-[[3-[[5-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]pentyl]amino]-3-oxopropyl]amino]-3-hydroxy-2,2-dimethyl-4-oxobutyl] ester Production Method

Production Method 1

929023-85-8

115416-38-1

929023-90-5

Reaction Conditions

1.1 pH 9

Reference

: One-pot preparation of coenzyme A analogues via an improved chemo-enzymatic synthesis of pre-CoA thioester synthons

van Wyk, Marianne; et al, Chemical Communications (Cambridge, 2007, (4), 398-400

Production Method 2

142611-90-3

56-65-5

929023-90-5

Reaction Conditions

1.1 Catalysts: Pantothenate kinase , Dephospho coenzyme A kinase , Phosphopantetheine adenylyltransferase Solvents: Water ; pH 8, rt; 3 h, 37 °C
1.2 Reagents: Ammonium acetate Solvents: Methanol ; pH 6, rt
2.1 pH 9

Reference

: One-pot preparation of coenzyme A analogues via an improved chemo-enzymatic synthesis of pre-CoA thioester synthons

van Wyk, Marianne; et al, Chemical Communications (Cambridge, 2007, (4), 398-400

Production Method 3

867-81-2

929023-90-5

Reaction Conditions

1.1 Reagents: Amberlite IR 120 ; rt
1.2 Reagents: Diethyl cyanophosphonate Solvents: Dimethylformamide ; rt → 0 °C
1.3 Reagents: Triethylamine ; 10 min, 0 °C; 2 h, rt
2.1 Catalysts: Pantothenate kinase , Dephospho coenzyme A kinase , Phosphopantetheine adenylyltransferase Solvents: Water ; pH 8, rt; 3 h, 37 °C
2.2 Reagents: Ammonium acetate Solvents: Methanol ; pH 6, rt
3.1 pH 9

Reference

: One-pot preparation of coenzyme A analogues via an improved chemo-enzymatic synthesis of pre-CoA thioester synthons

van Wyk, Marianne; et al, Chemical Communications (Cambridge, 2007, (4), 398-400